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Compound of Interest

Compound Name: PI3K-IN-30

Cat. No.: B10856957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of PI3K-IN-30. The following procedural guidance is intended to

ensure the safe and effective use of this potent phosphoinositide 3-kinase (PI3K) inhibitor in a

laboratory setting.

Chemical and Physical Properties
PI3K-IN-30 is a potent inhibitor of PI3K, with varying inhibitory concentrations across different

isoforms. As a research chemical, it is crucial to handle it with the appropriate safety measures.

Property Value

Chemical Formula C₂₀H₂₅F₂N₇O₃

Molecular Weight 449.45 g/mol

CAS Number 2281803-22-1

Biological Activity
PI3K-IN-30 demonstrates potent inhibition of Class I PI3K isoforms, which are key components

of the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and

survival.[1]
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Target IC₅₀ (nM)

PI3Kα 5.1

PI3Kβ 136

PI3Kγ 30.7

PI3Kδ 8.9

Personal Protective Equipment (PPE)
Given that PI3K-IN-30 is a potent biochemical compound intended for research use only, a

comprehensive approach to personal protection is mandatory to minimize exposure risk.

PPE Category Specific Requirements

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Eye/Face Protection
Use chemical safety goggles and/or a face

shield.

Skin and Body Protection
Wear a laboratory coat, long pants, and closed-

toe shoes. Ensure no skin is exposed.

Respiratory Protection
For powdered form or when creating aerosols,

use a certified respirator (e.g., N95 or higher).

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of PI3K-IN-30 and to ensure

the safety of laboratory personnel.

Storage:

Short-term (up to 1 month): Store at -20°C.

Long-term (up to 6 months): Store at -80°C.
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Protect from light and moisture.

Handling:

Handle in a designated area, preferably in a chemical fume hood, to avoid inhalation of dust

or aerosols.

Avoid direct contact with skin, eyes, and clothing.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean thoroughly after use.

Prepare solutions in a well-ventilated area.

Disposal Plan
All waste materials contaminated with PI3K-IN-30 must be handled as hazardous chemical

waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and properly

labeled hazardous waste container.

Liquid Waste

Collect in a designated, sealed, and properly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated PPE
Dispose of as hazardous waste in accordance

with institutional and local regulations.

Experimental Protocols
Preparation of Stock Solutions
For in vitro cell-based assays, a common solvent for PI3K inhibitors is dimethyl sulfoxide

(DMSO).

Materials:
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PI3K-IN-30 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the PI3K-IN-30 vial to room temperature before opening.

Weigh the desired amount of PI3K-IN-30 powder in a chemical fume hood.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C or -80°C.

In Vitro Cell Treatment Workflow
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Caption: Experimental workflow for in vitro cell treatment.

PI3K/Akt/mTOR Signaling Pathway
PI3K-IN-30 targets the PI3K enzyme, a central node in this critical signaling cascade.
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Caption: Simplified PI3K/Akt/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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